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Compound of Interest

Compound Name: 1,2-Dimethoxyethane

CAS No.: 24991-55-7

Cat. No.: B3028628

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,2-
dimethoxyethane (DME) as a solvent in hydride reduction procedures. DME, a high-boiling

ethereal solvent, offers distinct advantages in certain reactions, particularly due to its excellent

solvating power for both the hydride reagents and various organic substrates. This document

outlines the properties of DME, its applications with common hydride reagents, and detailed

protocols for the reduction of various functional groups.

Properties and Advantages of 1,2-Dimethoxyethane
(DME)
1,2-Dimethoxyethane, also known as monoglyme, is a polar aprotic solvent with the formula

CH₃OCH₂CH₂OCH₃. Its key physical and chemical properties are summarized below.
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Property Value

Molecular Weight 90.12 g/mol [1][2]

Boiling Point 82-85 °C[1]

Melting Point -58 °C[1]

Density 0.86285 g/cm³ at 20 °C[3]

Solubility in Water Miscible[3]

Flash Point 6 °C[3]

Key Advantages of DME in Hydride Reductions:

Excellent Solvating Ability: DME's bidentate ether structure allows it to effectively chelate

metal cations, such as Li⁺ and Na⁺, present in common hydride reagents like lithium

aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄). This enhances the solubility

and reactivity of the hydride reagent.

Higher Boiling Point: Compared to other common ethereal solvents like diethyl ether (b.p.

34.6 °C) and tetrahydrofuran (THF, b.p. 66 °C), the higher boiling point of DME allows for

reactions to be conducted at elevated temperatures, which can be beneficial for reducing

sterically hindered or less reactive functional groups.

Influence on Reactivity and Selectivity: The choice of solvent can significantly impact the rate

and selectivity of hydride reductions. For instance, in the reduction of halides with LiAlH₄, the

reaction rate increases in the order of diethyl ether < THF < DME (monoglyme). Conversely,

for the reduction of tosylates, the trend is reversed. This highlights the crucial role of the

solvent in modulating the reactivity of the hydride agent.

Applications with Common Hydride Reagents
Lithium Aluminum Hydride (LiAlH₄) in DME
Lithium aluminum hydride is a powerful reducing agent capable of reducing a wide variety of

functional groups. While it is highly soluble in diethyl ether and THF, its solubility in DME is also
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sufficient for many applications. The use of DME can be advantageous when higher reaction

temperatures are required.

General Reactivity of LiAlH₄:

Aldehydes and Ketones: Rapidly reduced to primary and secondary alcohols, respectively.

Esters and Carboxylic Acids: Reduced to primary alcohols.

Amides: Reduced to amines.[3][4][5]

Nitriles: Reduced to primary amines.

Epoxides: Reduced to alcohols.

Sodium Borohydride (NaBH₄) in DME
Sodium borohydride is a milder and more selective reducing agent compared to LiAlH₄. A key

advantage of using DME with NaBH₄ is the significantly higher solubility of NaBH₄ in DME

compared to other ethereal solvents like THF.[6] This can lead to faster reaction rates and more

efficient reductions.

General Reactivity of NaBH₄:

Aldehydes and Ketones: Efficiently reduced to primary and secondary alcohols.[7][8]

Esters and Amides: Generally not reduced under standard conditions.[7][8]

α,β-Unsaturated Carbonyls: Can undergo selective 1,2-reduction to allylic alcohols, often

with high chemoselectivity.

Quantitative Data on Hydride Reductions in DME
The following tables summarize available quantitative data for hydride reductions of various

functional groups using 1,2-dimethoxyethane as the solvent.

Table 1: Reduction of Aldehydes and Ketones
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Substrate
Hydride
Reagent

Solvent
Temperatur
e (°C)

Time (h) Yield (%)

Benzaldehyd

e
NaBH₄ DME Room Temp. 2 >95

Cyclohexano

ne
NaBH₄ DME Room Temp. 3 ~98

Acetophenon

e
LiAlH₄ DME Reflux 4 ~90

Note: Data is compiled from various sources and is intended for comparative purposes. Actual

results may vary.

Table 2: Reduction of Esters and Amides
Substrate

Hydride
Reagent

Solvent
Temperatur
e (°C)

Time (h) Yield (%)

Ethyl

Benzoate
LiAlH₄ DME Reflux 6 ~92

N-

Benzylaceta

mide

LiAlH₄ DME Reflux 8 ~85

Note: Data is compiled from various sources and is intended for comparative purposes. Actual

results may vary.

Experimental Protocols
Protocol 1: General Procedure for the Reduction of a
Ketone with NaBH₄ in DME
Materials:

Ketone (e.g., Cyclohexanone)
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Sodium Borohydride (NaBH₄)

Anhydrous 1,2-Dimethoxyethane (DME)

Deionized Water

Diethyl Ether

Saturated Sodium Chloride Solution (Brine)

Anhydrous Magnesium Sulfate (MgSO₄)

Round-bottom flask, magnetic stirrer, dropping funnel, condenser

Procedure:

Reaction Setup: A dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar

and a dropping funnel is charged with the ketone (1.0 eq) dissolved in anhydrous DME (10

mL per mmol of ketone).

Addition of Hydride: Sodium borohydride (1.5 eq) is added portion-wise to the stirred solution

at 0 °C (ice bath).

Reaction: The reaction mixture is allowed to warm to room temperature and stirred for 3

hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: The reaction is carefully quenched by the slow addition of deionized water at 0 °C.

The mixture is then extracted with diethyl ether (3 x 20 mL).

Purification: The combined organic layers are washed with brine, dried over anhydrous

MgSO₄, filtered, and the solvent is removed under reduced pressure to yield the crude

alcohol. The product can be further purified by column chromatography or distillation.

Protocol 2: General Procedure for the Reduction of an
Ester with LiAlH₄ in DME
Materials:
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Ester (e.g., Ethyl Benzoate)

Lithium Aluminum Hydride (LiAlH₄)

Anhydrous 1,2-Dimethoxyethane (DME)

Deionized Water

15% Aqueous Sodium Hydroxide (NaOH)

Anhydrous Sodium Sulfate (Na₂SO₄)

Round-bottom flask, magnetic stirrer, reflux condenser, dropping funnel

Procedure:

Reaction Setup: A dry, nitrogen-flushed three-necked round-bottom flask equipped with a

magnetic stir bar, reflux condenser, and a dropping funnel is charged with a suspension of

LiAlH₄ (1.5 eq) in anhydrous DME (15 mL per mmol of LiAlH₄).

Addition of Substrate: A solution of the ester (1.0 eq) in anhydrous DME (5 mL per mmol of

ester) is added dropwise to the stirred LiAlH₄ suspension at 0 °C.

Reaction: After the addition is complete, the reaction mixture is heated to reflux and

maintained for 6 hours. The reaction progress is monitored by TLC.

Work-up (Fieser Method): The reaction mixture is cooled to 0 °C. For every 'x' grams of

LiAlH₄ used, the following are added sequentially and dropwise with vigorous stirring:

'x' mL of water

'x' mL of 15% aqueous NaOH

'3x' mL of water

Purification: The resulting granular precipitate is filtered off and washed with DME. The

combined filtrate is dried over anhydrous Na₂SO₄, filtered, and the solvent is removed under
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reduced pressure. The crude alcohol can be purified by column chromatography or

distillation.

Visualizations
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Caption: General workflow for a hydride reduction procedure using DME.
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Caption: Logical relationship between components in a hydride reduction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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